Cas no 1223832-86-7 (N-(4-methylphenyl)-2-{[3-(thiophen-2-yl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl]sulfanyl}acetamide)

• Product Name: N-(4-methylphenyl)-2-{[3-(thiophen-2-yl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl]sulfanyl}acetamide
• CAS No: 1223832-86-7
• MF: C₂₁H₂₃N₃OS₂
• MW: 397.556822061539
• CID: 5396285
• Update Time: 2025-07-01

N-(4-methylphenyl)-2-{[3-(thiophen-2-yl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Methylphenyl)-2-[[3-(2-thienyl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl]thio]acetamide
• N-(4-methylphenyl)-2-{[3-(thiophen-2-yl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl]sulfanyl}acetamide

• Inchi： 1S/C21H23N3OS2/c1-15-7-9-16(10-8-15)22-18(25)14-27-20-19(17-6-5-13-26-17)23-21(24-20)11-3-2-4-12-21/h5-10,13H,2-4,11-12,14H2,1H3,(H,22,25)
• InChI Key： LKISTHREBWMEQE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CSC1C(C2SC=CC=2)=NC2(CCCCC2)N=1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.44±0.70(Predicted)

Additional information on N-(4-methylphenyl)-2-{[3-(thiophen-2-yl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl]sulfanyl}acetamide

Comprehensive Analysis of N-(4-methylphenyl)-2-{[3-(thiophen-2-yl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl]sulfanyl}acetamide (CAS 1223832-86-7)

The compound N-(4-methylphenyl)-2-{[3-(thiophen-2-yl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl]sulfanyl}acetamide (CAS 1223832-86-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and materials science research. Its complex architecture, featuring a thiophene ring and a diazaspiro core, makes it a promising candidate for various applications, including drug discovery and organic electronics. Researchers are particularly interested in its potential as a kinase inhibitor or ligand for metal-organic frameworks (MOFs).

One of the most searched questions about this compound revolves around its synthetic pathway. The synthesis typically involves multi-step reactions, including the formation of the 1,4-diazaspiro[4.5]deca-1,3-diene scaffold, followed by thiophene incorporation and sulfanyl acetamide functionalization. Recent studies highlight the use of microwave-assisted synthesis to improve yield and reduce reaction times, a topic frequently queried in academic forums.

From a pharmacological perspective, the presence of both thiophene and spirocyclic moieties suggests potential bioactivity. Computational studies predict strong binding affinity to protein targets like EGFR or VEGFR2, aligning with current trends in targeted cancer therapy. This has led to a surge in searches for "CAS 1223832-86-7 anticancer properties" and "spirocyclic compounds in drug design."

In material science, the compound's electron-rich thiophene unit makes it a candidate for organic semiconductors. With growing interest in flexible electronics and OLED technologies, researchers are investigating its charge transport properties. Searches for "thiophene-based materials for photovoltaics" often intersect with discussions about this molecule.

The structure-activity relationship (SAR) of this compound remains a hot topic. Modifications to the 4-methylphenyl group or sulfanyl linker are actively explored to optimize properties. Patent databases show increasing filings related to its derivatives, reflecting industrial interest. Queries like "CAS 1223832-86-7 patent status" or "diazaspiro analogs" frequently appear in chemical literature searches.

Analytical characterization of this compound typically involves NMR, HPLC-MS, and X-ray crystallography. Recent advancements in cryo-EM have enabled better visualization of its interactions with biological targets. Laboratory professionals often search for "CAS 1223832-86-7 spectroscopic data" or "crystallization conditions for spiro compounds," indicating practical research needs.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies are emerging areas of investigation. While not classified as hazardous, researchers prioritize understanding its biodegradation pathways. This aligns with broader trends in green chemistry, as seen in searches for "sustainable synthesis of heterocycles."

In conclusion, N-(4-methylphenyl)-2-{[3-(thiophen-2-yl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl]sulfanyl}acetamide represents a versatile scaffold with cross-disciplinary applications. Its development reflects key trends in fragment-based drug discovery and functional materials, making it a compound of enduring scientific interest.